![molecular formula C15H12BrN3O2S B6102049 N'-[(5-bromo-1H-indol-3-yl)methylene]benzenesulfonohydrazide](/img/structure/B6102049.png)
N'-[(5-bromo-1H-indol-3-yl)methylene]benzenesulfonohydrazide
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Overview
Description
N'-[(5-bromo-1H-indol-3-yl)methylene]benzenesulfonohydrazide, also known as BIQ, is a small molecule inhibitor that has gained attention in recent years due to its potential use in cancer research. BIQ is a hydrazide derivative that has been shown to have anti-proliferative effects in a variety of cancer cell lines.
Mechanism of Action
The mechanism of action of N'-[(5-bromo-1H-indol-3-yl)methylene]benzenesulfonohydrazide involves the inhibition of the enzyme lysine-specific demethylase 1 (LSD1). LSD1 is an epigenetic regulator that plays a role in the development of cancer. By inhibiting LSD1, this compound prevents the expression of genes that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-proliferative effects, this compound has been shown to induce cell cycle arrest and inhibit the migration and invasion of cancer cells. This compound has also been shown to increase the levels of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-[(5-bromo-1H-indol-3-yl)methylene]benzenesulfonohydrazide in lab experiments is its specificity for LSD1. This allows for more targeted inhibition of cancer cell growth and reduces the risk of off-target effects. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are a number of potential future directions for the use of N'-[(5-bromo-1H-indol-3-yl)methylene]benzenesulfonohydrazide in cancer research. One area of interest is the development of combination therapies that incorporate this compound with other cancer drugs. Another potential direction is the use of this compound as a tool to study the role of LSD1 in cancer development and progression. Finally, there is interest in the development of more potent and selective LSD1 inhibitors based on the structure of this compound.
Synthesis Methods
The synthesis of N'-[(5-bromo-1H-indol-3-yl)methylene]benzenesulfonohydrazide involves the reaction of 5-bromoindole-3-carboxaldehyde with benzenesulfonylhydrazide in the presence of a catalyst. The resulting product is then purified through a series of chromatography steps to yield this compound.
Scientific Research Applications
N'-[(5-bromo-1H-indol-3-yl)methylene]benzenesulfonohydrazide has been used in a variety of scientific research applications, including cancer research. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit angiogenesis, the process by which tumors develop new blood vessels to support their growth.
properties
IUPAC Name |
N-[(E)-(5-bromo-1H-indol-3-yl)methylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrN3O2S/c16-12-6-7-15-14(8-12)11(9-17-15)10-18-19-22(20,21)13-4-2-1-3-5-13/h1-10,17,19H/b18-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNOHXGPDAIFWMU-VCHYOVAHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NN=CC2=CNC3=C2C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CNC3=C2C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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